![molecular formula C17H16N4O5S2 B2971947 4-methoxy-1-methyl-6-oxo-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-1,6-dihydropyridine-3-carboxamide CAS No. 2034559-51-6](/img/structure/B2971947.png)
4-methoxy-1-methyl-6-oxo-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-1,6-dihydropyridine-3-carboxamide
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Description
4-methoxy-1-methyl-6-oxo-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O5S2 and its molecular weight is 420.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities : Derivatives of thiazole, including compounds structurally related to the queried chemical, have been synthesized and evaluated for their antimicrobial activities. These compounds showed in vitro antimicrobial activity against bacterial isolates like Escherichia coli and Xanthomonas citri, as well as antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).
Synthesis and Anti-Inflammatory Properties : Compounds incorporating similar chemical structures have been synthesized, with some exhibiting significant anti-inflammatory and analgesic properties. These compounds were found to act as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors (Abu‐Hashem et al., 2020).
Biological Activity of Pyrazole-3-carboxamides : A study on the biological activity of pyrazole-3-carboxamides, which share a similar structural motif with the queried compound, showed analgesic, anti-inflammatory, and antimicrobial activities (Gein et al., 2019).
Heterocyclic Derivative Syntheses : Research into the synthesis of heterocyclic derivatives, including those similar to the compound , showed the potential for producing various biologically active molecules through palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions (Bacchi et al., 2005).
Anti-Cancer Activities : The synthesis of novel pyrido and thieno derivatives, structurally related to the queried compound, demonstrated potential anticancer activities. These compounds were screened for their cytotoxicity against various cancer cell lines, highlighting their potential in cancer research (Hassan et al., 2014).
Antidiabetic Screening : A series of novel dihydropyrimidine derivatives, sharing structural similarities with the compound , were synthesized and evaluated for their antidiabetic properties using in vitro assays (Lalpara et al., 2021).
Properties
IUPAC Name |
4-methoxy-1-methyl-6-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O5S2/c1-21-10-13(14(26-2)9-15(21)22)16(23)19-11-3-5-12(6-4-11)28(24,25)20-17-18-7-8-27-17/h3-10H,1-2H3,(H,18,20)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXEDXOYIYGOXQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=CC1=O)OC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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